Cas no 121219-22-5 (Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI))
121219-22-5 structure
Product Name:Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI)
CAS No:121219-22-5
MF:C14H21BF2O3
MW:286.122551679611
CID:104787
PubChem ID:10850744
Update Time:2025-04-18
Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI)
- (2,3-difluoro-4-octoxyphenyl)boronic acid
- 2,3-Difluoro-4-(octyloxy)-benzeneboronic acid
- starbld0019314
- SCHEMBL4827415
- [2,3-Difluoro-4-(octyloxy)phenyl]boronic acid
- 121219-22-5
- 2,3-difluoro4-octyloxyphenylboronic acid
- 2,3-difluoro-4-octyloxyphenylboronic acid
- (2,3-Difluoro-4-(octyloxy)phenyl)boronic acid
- GUGMXTUFYGIPHU-UHFFFAOYSA-N
- 2,3-difluro-4-octoxyphenylboronic acid
- DTXSID70445843
- 2,3-Difluoro-4-n-octoxyphenylboronic acid
-
- Inchi: 1S/C14H21BF2O3/c1-2-3-4-5-6-7-10-20-12-9-8-11(15(18)19)13(16)14(12)17/h8-9,18-19H,2-7,10H2,1H3
- InChI Key: GUGMXTUFYGIPHU-UHFFFAOYSA-N
- SMILES: FC1C(=C(B(O)O)C=CC=1OCCCCCCCC)F
Computed Properties
- Exact Mass: 285.15883
- Monoisotopic Mass: 286.1551810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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